Cas no 83101-15-9 (3-(3-bromopropyl)benzonitrile)

• Product Name: 3-(3-bromopropyl)benzonitrile
• CAS No: 83101-15-9
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• CID: 6316881
• PubChem ID: 19377230
• Update Time: 2024-01-06

3-(3-bromopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)benzonitrile
• EN300-1895450
• 3-(3-bromopropyl)cyanobenzene
• 83101-15-9
• SHCYJKVSXCAQAN-UHFFFAOYSA-N
• 1-(3-bromopropyl)-3-cyanobenzene
• SCHEMBL80726
• DTXSID101308325

• Inchi： 1S/C10H10BrN/c11-6-2-5-9-3-1-4-10(7-9)8-12/h1,3-4,7H,2,5-6H2
• InChI Key： SHCYJKVSXCAQAN-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 222.99966g/mol
• Monoisotopic Mass: 222.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles